![molecular formula C13H15N3O B1481446 6-(Benzyl(ethyl)amino)pyridazin-3-ol CAS No. 2098117-26-9](/img/structure/B1481446.png)
6-(Benzyl(ethyl)amino)pyridazin-3-ol
Overview
Description
Synthesis Analysis
The synthesis of pyridazine derivatives, such as 6-(Benzyl(ethyl)amino)pyridazin-3-ol, involves various methods. One approach is the Lewis acid-mediated inverse electron demand Diels-Alder reaction between 3-monosubstituted s-tetrazine and silyl enol ethers . Another method involves a copper-promoted 6-endo-trig cyclization of readily available β,γ-unsaturated hydrazones . An aza-Diels-Alder reaction of 1,2,3-triazines with 1-propynylamines can also be used .Molecular Structure Analysis
The molecular structure of 6-(Benzyl(ethyl)amino)pyridazin-3-ol consists of a pyridazine ring, which is a six-membered ring with two adjacent nitrogen atoms . Attached to this ring is a benzyl(ethyl)amino group.Scientific Research Applications
Synthesis and Chemical Reactions
Synthesis and Reactions of Pyridazinones : Pyridazinones, including compounds related to 6-(Benzyl(ethyl)amino)pyridazin-3-ol, have been synthesized through various reactions, demonstrating the chemical versatility of these compounds. Studies have explored the synthesis of 5,6-bis(4-substitutedphenyl)-2H(3)-pyridazinones from benzil monohydrazones, showcasing their potential in generating novel compounds with varying substitutions (Alonazy, Al-Hazimi, & Korraa, 2009).
Antimicrobial and Antiproliferative Activities : Some pyridazinone derivatives have been evaluated for their antimicrobial properties, although findings have shown limited activity in this domain. Additionally, specific derivatives have been investigated for their antiproliferative and antiviral activities, highlighting the potential therapeutic applications of these compounds in treating various diseases (Meade, Wotring, Drach, & Townsend, 1993).
Novel Pyridazinone Derivatives : Novel pyridazinone derivatives have been synthesized, exhibiting a range of biological activities. These include anticonvulsant, analgesic, anti-inflammatory, and molluscicidal effects, underscoring the diverse potential applications of these compounds in pharmacology and pest control (Samanta et al., 2011).
Potential Therapeutic Applications
Anticancer Agents : Research has focused on the development of pyridazinone derivatives as potential anticancer agents. These studies aim to identify compounds with significant antitumor activity, exploring different synthetic routes and chemical modifications to enhance their efficacy (Temple et al., 1987).
Antiulcer Agents : Imidazo[1,2-a]pyridines, structurally related to pyridazinones, have been synthesized with the goal of discovering new antiulcer agents. These compounds were evaluated for their antisecretory and cytoprotective properties, contributing to the search for more effective treatments for ulcerative conditions (Starrett et al., 1989).
Mechanism of Action
Target of Action
Pyridazinone derivatives, which include 6-(benzyl(ethyl)amino)pyridazin-3-ol, have been utilized in medicinal chemistry against a range of biological targets .
Mode of Action
It is known that some pyridazinone derivatives have the capacity to inhibit calcium ion influx, which is required for the activation of certain biological processes such as platelet aggregation .
Biochemical Pathways
Pyridazinone derivatives have been shown to affect a wide range of pharmacological activities such as antimicrobial, antidepressant anti-hypertensive, anticancer, antiplatelet, antiulcer, and various other anticipated biological activities .
Pharmacokinetics
The pharmaceutical industry has a continuing requirement for the synthesis of a diverse range of polysubstituted pyridazinone compounds bearing a varied range of ring substituents because many such compounds have been used as commercially drugs .
Result of Action
Pyridazinone derivatives have been demonstrated to possess a wide range of biological properties .
Action Environment
The synthesis of a diverse range of polysubstituted pyridazinone compounds is of interest to the pharmaceutical industry .
properties
IUPAC Name |
3-[benzyl(ethyl)amino]-1H-pyridazin-6-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3O/c1-2-16(10-11-6-4-3-5-7-11)12-8-9-13(17)15-14-12/h3-9H,2,10H2,1H3,(H,15,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NYOMZNUZXUAILC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC1=CC=CC=C1)C2=NNC(=O)C=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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